Cas no 1310404-48-8 ((1,3-dimethyl-1H-indazol-5-yl)boronic acid)

(1,3-Dimethyl-1H-indazol-5-yl)boronic acid is a boronic acid derivative featuring an indazole core substituted with methyl groups at the 1- and 3-positions. This compound is a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile boronic acid partner for constructing biaryl and heteroaryl systems. The presence of the dimethylindazole moiety enhances stability and reactivity, making it suitable for applications in pharmaceutical and materials science research. Its well-defined structure and consistent purity ensure reliable performance in complex synthetic pathways. The compound is typically handled under inert conditions to preserve its reactivity and is commonly used in the development of bioactive molecules and functional materials.
(1,3-dimethyl-1H-indazol-5-yl)boronic acid structure
1310404-48-8 structure
Product Name:(1,3-dimethyl-1H-indazol-5-yl)boronic acid
CAS No:1310404-48-8
MF:C9H11BN2O2
MW:190.006841897964
MDL:MFCD12028654
CID:1227236
Update Time:2025-06-07

(1,3-dimethyl-1H-indazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1,3-dimethylindazol-5-yl)boronic acid
    • 1,3-Dimethyl-1H-indazole-5-boronic acid
    • 5-Borono-1,3-dimethyl-1H-indazole
    • CTK7I2614
    • MolPort-016-581-675
    • 1,3-dimethylindazol-5-ylboronic acid
    • AG-B-76820
    • OR40161
    • PB17939
    • KB-90167
    • 1,3-DiMethylindazole-5-boronic acid
    • (1,3-dimethyl-1H-indazol-5-yl)boronic acid
    • MDL: MFCD12028654
    • Inchi: 1S/C9H11BN2O2/c1-6-8-5-7(10(13)14)3-4-9(8)12(2)11-6/h3-5,13-14H,1-2H3
    • InChI Key: GEHXIYBDMKEJIX-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC2=C(C=1)C(C)=NN2C)O

Computed Properties

  • Exact Mass: 190.09100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 58.28000
  • LogP: -0.43850

(1,3-dimethyl-1H-indazol-5-yl)boronic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1,3-dimethyl-1H-indazol-5-yl)boronic acid Pricemore >>

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